1,2-dihydro-5-acenaphthylenyl(3-piperidinyl)methanone hydrochloride

• IUPAC Name: 1,2-dihydroacenaphthylen-5-yl(piperidin-3-yl)methanone
• InChI: InChI=1S/C18H19NO/c20-18(14-4-2-10-19-11-14)16-9-8-13-7-6-12-3-1-5-15(16)17(12)13/h1,3,5,8-9,14,19H,2,4,6-7,10-11H2
• InChI Key: LXHCQOSHQAVNBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C(=O)C2=CC=C3CCC4=C3C2=CC=C4
• Molecular Formula: C18H19NO
• Molecular Weight: 265.3 g/mol

Description

1,2-dihydro-5-acenaphthylenyl(3-piperidinyl)methanone hydrochloride is a chemical compound that has been widely studied for its potential applications in scientific research. It is commonly used as a research tool in the field of neuroscience, as it has been shown to have effects on the central nervous system. In

Mechanism of Action

The mechanism of action of 1,2-dihydro-5-acenaphthylenyl(3-piperidinyl)methanone hydrochloride is not fully understood, but it is believed to act as a dopamine transporter blocker. This means that it prevents the reuptake of dopamine into presynaptic neurons, leading to an increase in dopamine release and an overall increase in dopamine signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its effects on dopamine signaling. It has been shown to increase dopamine release in the striatum, a region of the brain that is involved in reward processing and addiction. It also has effects on other neurotransmitters, including serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,2-dihydro-5-acenaphthylenyl(3-piperidinyl)methanone hydrochloride in lab experiments is its ability to selectively modulate dopamine signaling. This makes it a valuable tool for studying the mechanisms of addiction and other disorders related to dopamine signaling. However, there are also limitations to its use, including potential toxicity and the need for careful dosing and administration.

Future Directions

There are many potential future directions for research involving 1,2-dihydro-5-acenaphthylenyl(3-piperidinyl)methanone hydrochloride. One area of interest is its potential use in the treatment of addiction and other disorders related to dopamine signaling. It may also have applications in the study of other neurotransmitter systems and their role in various physiological and pathological processes. Further research is needed to fully understand the mechanisms of action and potential applications of this compound.

Synthesis Methods

The synthesis method for 1,2-dihydro-5-acenaphthylenyl(3-piperidinyl)methanone hydrochloride involves several steps. First, acenaphthene is reacted with methyllithium to form the corresponding lithium salt. This is then reacted with piperidine to form the corresponding piperidinyl lithium salt. Finally, this intermediate is reacted with 2-chloroacetophenone to yield this compound.

Scientific Research Applications

1,2-dihydro-5-acenaphthylenyl(3-piperidinyl)methanone hydrochloride has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to have effects on the central nervous system, including the ability to modulate dopamine release and uptake. This makes it a valuable tool for studying the mechanisms of addiction and other disorders related to dopamine signaling.